Cas no 81495-76-3 (2,3-Butanediol,dimethanesulfonate, (2R,3R)- (9CI))

2,3-Butanediol,dimethanesulfonate, (2R,3R)- (9CI) structure
81495-76-3 structure
Product Name:2,3-Butanediol,dimethanesulfonate, (2R,3R)- (9CI)
CAS No:81495-76-3
MF:C6H14O6S2
MW:246.301760196686
MDL:MFCD09265156
CID:708102
Update Time:2024-02-04

2,3-Butanediol,dimethanesulfonate, (2R,3R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,3-Butanediol,dimethanesulfonate, (2R,3R)- (9CI)
    • (2R,3R)-BUTANEDIOL BIS(METHANESULFONATE), 97%
    • (2R,3R)-Butanediol dimesylate
    • Butane-1,1-diyl dimethanesulfonate
    • 2,3-Butanediol, 2,3-dimethanesulfonate, (2R,3R)-
    • MDL: MFCD09265156
    • Inchi: 1S/C6H14O6S2/c1-5(11-13(3,7)8)6(2)12-14(4,9)10/h5-6H,1-4H3/t5-,6-/m1/s1
    • InChI Key: WRAXODRAAIYKAW-PHDIDXHHSA-N
    • SMILES: C[C@@H](OS(C)(=O)=O)[C@H](OS(C)(=O)=O)C

Computed Properties

  • Exact Mass: 246.02300
  • Monoisotopic Mass: 246.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104A^2

Experimental Properties

  • Density: 1.345±0.06 g/cm3(Predicted)
  • Melting Point: 121-125 °C
  • Boiling Point: 435.5±28.0 °C(Predicted)
  • PSA: 103.50000
  • LogP: 2.22660

2,3-Butanediol,dimethanesulfonate, (2R,3R)- (9CI) Security Information

  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22

2,3-Butanediol,dimethanesulfonate, (2R,3R)- (9CI) Pricemore >>

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